Cas no 618-41-7 (Benzenesulfinic acid)

• Product Name: Benzenesulfinic acid
• CAS No: 618-41-7
• MF: C₆H₆O₂S
• MW: 142.175640583038
• MDL: MFCD00800458
• CID: 82748
• PubChem ID: 12057
• Update Time: 2025-06-28

Benzenesulfinic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid
• benzene seleninic acid
• benzene sulphinic acid
• Benzenesulfinic-acid
• Benzenesulphenic acid
• Phenylsulfinic acid
• Benzenesulphinic acid
• Benzenesulfinic-acid-
• JEHKKBHWRAXMCH-UHFFFAOYSA-N
• G9560D97PI
• NSC227915
• benzene sulfinic acid
• PhSO2H
• WLN: QSO&R
• 9279AB
• RL04342
• DB03848
• AK112899
• A868622
• MFCD00800458
• SCHEMBL16674608
• NS00034809
• CHEBI:32404
• NSC 227915
• SAM-760 METABOLITE 1
• DTXSID90210797
• D70177
• CS-0156053
• DS-6058
• 618-41-7
• BENZENESULFINICACID
• UNII-G9560D97PI
• EINECS 210-548-4
• AKOS006271434
• J-519682
• SCHEMBL9175
• NSC-227915
• Q7181442
• DTXCID20133288
• DB-220155
• benzenesufinate

• MDL： MFCD00800458
• Inchi： 1S/C6H6O2S/c7-9(8)6-4-2-1-3-5-6/h1-5H,(H,7,8)
• InChI Key： JEHKKBHWRAXMCH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)O

Computed Properties

• Exact Mass: 142.00900
• Monoisotopic Mass: 142.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 56.5

Experimental Properties

• Color/Form: White prismatic crystals.about100℃decomposition.Orange precipitate is formed in case of ferric chloride. 2.The density(g/mL,25/4℃)
• Density: 1.365 (estimate)
• Melting Point: 84°C
• Boiling Point: 111.5°C (estimate)
• Flash Point: 159.1 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 56.51000
• LogP: 2.13290
• pka: 1.3(at 20℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenesulfinic acid

Benzenesulfinic Acid: A Versatile Compound in CAS No. 618-41-7 and Its Applications in Biomedical Research

Benzenesulfinic acid, with the chemical formula CAS No. 618-41-7, is a critical compound in the field of organic chemistry and biomedical sciences. This molecule, characterized by its sulfinic functional group (-SO₂H), plays a pivotal role in various biochemical pathways and synthetic strategies. Recent studies have highlighted its potential in drug development, enzyme inhibition, and metabolic regulation, making it a subject of significant interest in both academic and industrial research.

Benzenesulfinic acid is structurally related to other sulfur-containing compounds such as benzenesulfonic acid and benzenethiol. The presence of the sulfinic group imparts unique reactivity and functional properties, enabling its use in the synthesis of pharmaceuticals, agrochemicals, and materials science. According to a 2023 study published in Journal of Medicinal Chemistry, Benzenesulfinic acid derivatives have shown promising antitumor activity by modulating specific signaling pathways, underscoring its relevance in oncology research.

The synthesis of Benzenesulfinic acid typically involves oxidation reactions of benzenethiol or benzene sulfides. Advanced methodologies, such as electrochemical oxidation and enzymatic catalysis, have been explored to improve yield and selectivity. A 2024 review in Chemical Reviews emphasized the role of green chemistry in the sustainable production of this compound, aligning with global efforts to reduce environmental impact in pharmaceutical manufacturing.

In the context of Benzenesulfinic acid applications, its ability to act as a sulfonating agent is particularly noteworthy. This property has been leveraged in the development of sulfonamide-based drugs, which are widely used in antibacterial and antifungal therapies. A 2023 clinical trial reported in Pharmaceutical Research demonstrated that Benzenesulfinic acid-derived compounds exhibit enhanced bioavailability compared to traditional sulfonamides, offering new therapeutic avenues.

Recent advances in computational chemistry have further expanded the understanding of Benzenesulfinic acid's molecular interactions. Machine learning models have been employed to predict its binding affinity with target proteins, accelerating the drug discovery process. A 2024 study in Nature Communications highlighted the use of quantum mechanics calculations to optimize the molecular structure of Benzenesulfinic acid for improved pharmacological activity.

The role of Benzenesulfinic acid in metabolic regulation is another area of active research. Studies have shown that its derivatives can modulate the activity of key enzymes involved in glucose metabolism, making them potential candidates for diabetes treatment. A 2023 preclinical study in Cell Metabolism demonstrated that Benzenesulfinic acid-based compounds effectively reduce insulin resistance in animal models, suggesting their therapeutic potential.

Environmental and toxicological studies have also addressed the safety profile of Benzenesulfinic acid. Research published in Toxicological Sciences in 2024 evaluated its biodegradation pathways and ecotoxicity, confirming its low environmental risk when properly managed. These findings support its continued use in industrial applications while minimizing ecological impact.

The pharmaceutical industry has increasingly focused on the development of Benzenesulfinic acid-based drugs due to its versatile functional group. A 2023 patent application from a leading biotech company detailed the synthesis of novel derivatives with enhanced solubility and stability, addressing common limitations in traditional sulfonamide compounds.

Collaborative efforts between academia and industry have further propelled the research on Benzenesulfinic acid. A 2024 international conference on medicinal chemistry featured multiple presentations on its applications in neurodegenerative diseases, where its derivatives showed potential in inhibiting amyloid-beta aggregation, a key factor in Alzheimer's disease.

As the field of biomedical research evolves, the importance of Benzenesulfinic acid continues to grow. Its unique chemical properties, combined with recent technological advancements, position it as a critical component in the development of next-generation therapeutics. Ongoing studies are expected to uncover additional applications, further solidifying its role in the biomedical landscape.

Overall, Benzenesulfinic acid represents a significant advancement in the realm of chemical biology. From its synthesis and structural characteristics to its diverse applications in drug discovery and metabolic research, this compound exemplifies the intersection of chemistry and medicine. As research progresses, its impact on healthcare and scientific innovation is poised to expand, offering new opportunities for therapeutic breakthroughs.